Cas no 760-78-1 (DL-Norvaline)

DL-Norvaline Properties

Names and Identifiers

• DL-Norvaline
• NORVALINE, DL-
• (R,S)-2-aminopentanoic acid
• alpha-DL-Aminopentanoic acid
• dl-alpha-Amino-N-valenic acid
• DL-alpha-Aminovaleric acid
• Valeric acid, 2-amino-, DL-
• α-DL-aminopentanoicacid
• H-DL-Nva-OH
• (S)-2-Aminopentanoic acid
• 2-aminopentanoic acid
• NORVALINE, DL-(RG)
• 2-Aminovaleric acid
• aminovaleric acid
• DL-2-Aminopentanoic acid
• DL-2-Aminovaleric Acid
• DL-norVal-OH
• rac-norvaline
• (±)-2-Aminopentanoic acid
• (+/-)-2-Aminopentanoic acid
• +Expand

• MDL： MFCD00064420
• InChIKey： SNDPXSYFESPGGJ-UHFFFAOYSA-N
• Inchi： 1S/C5H11NO2/c1-2-3-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)
• SMILES： CCCC(N)C(O)=O
• BRN： 1721163

Computed Properties

• Exact Mass: 117.07900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 117.079
• Heavy Atom Count: 8
• Complexity: 82.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• LogP: 0.89870
• PSA: 63.32000
• Merck: 6716
• Refractive Index: 1.4650 (estimate)
• Water Partition Coefficient: 1 g/10 mL (18 ºC)
• Boiling Point: 222.9°C at 760 mmHg
• Melting Point: 300 ºC
• Flash Point: 88.6ºC
• Solubility: 83.9g/l
• Color/Form: Not determined
• Solubility: Water soluble 1 g/10 ml (18 ° C).
• pka: 2.36, 9.72(at 25℃)
• Optical Activity: [α]25/D 0.00±0.10°, c = 2 in 5 M HCl
• Density: 1.2000 (estimate)

DL-Norvaline Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： S24/25: prevent skin and eye contact.
• TSCA：Yes

DL-Norvaline Customs Data

• HS CODE：29224995
• Customs Data：

  China Customs Code:

  29224995

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters